Cas no 247118-06-5 (1-(Pyridin-2-ylmethyl)-1,4-diazepane)

• Product Name: 1-(Pyridin-2-ylmethyl)-1,4-diazepane
• CAS No: 247118-06-5
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 854432
• PubChem ID: 2772403
• Update Time: 2025-04-19

1-(Pyridin-2-ylmethyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-ylmethyl)-1,4-diazepane
• 1-Pyridin-2-ylmethyl-[1,4]diazepane
• 1-(2-pyridylmethyl)-1,4-diazaperhydroepine
• AC1MCLDP
• CTK4F4220
• MolPort-002-678-835
• SBB085516
• ST090223
• SureCN2336743
• DTXSID50378246
• MFCD06409207
• SB54107
• CS-0357970
• SCHEMBL2336743
• 1H-1,4-Diazepine, hexahydro-1-(2-pyridinylmethyl)-
• 247118-06-5
• G54621
• 1-[(pyridin-2-yl)methyl]-1,4-diazepane
• AKOS000132397
• EN300-2750739

• MDL： MFCD06409207
• Inchi： 1S/C11H17N3/c1-2-6-13-11(4-1)10-14-8-3-5-12-7-9-14/h1-2,4,6,12H,3,5,7-10H2
• InChI Key： ZXINKXGHIZTUQX-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CN=2)CCNCCC1

Computed Properties

• Exact Mass: 191.14200
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16000
• LogP: 1.14360

1-(Pyridin-2-ylmethyl)-1,4-diazepane Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines